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Compound of Interest

Compound Name:
1-Allyl-3-methylimidazolium

tetrafluoroborate

Cat. No.: B2721070 Get Quote

This guide provides a comprehensive overview of 1-Allyl-3-methylimidazolium
tetrafluoroborate, an ionic liquid with significant potential for researchers, scientists, and

professionals in drug development.

Chemical Identity and Descriptors
1-Allyl-3-methylimidazolium tetrafluoroborate, often abbreviated as [AMIM][BF4], is a

versatile ionic liquid. Its key identifiers are summarized below for precise identification and

database referencing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2721070?utm_src=pdf-interest
https://www.benchchem.com/product/b2721070?utm_src=pdf-body
https://www.benchchem.com/product/b2721070?utm_src=pdf-body
https://www.benchchem.com/product/b2721070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2721070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 851606-63-8[1][2]

PubChem CID 87102010[3]

IUPAC Name
1-methyl-3-prop-2-enylimidazol-1-

ium;tetrafluoroborate[1][3]

Molecular Formula C7H11BF4N2[1][2]

Molecular Weight 209.98 g/mol [1][2]

InChI
InChI=1S/C7H11N2.BF4/c1-3-4-9-6-5-8(2)7-

9;2-1(3,4)5/h3,5-7H,1,4H2,2H3;/q+1;-1[1][3]

InChIKey RGPHDVUJHZMMLN-UHFFFAOYSA-N[1]

Canonical SMILES C[N+]1=CN(CC=C)C=C1.F(F)F[2]

Synonyms

1-Allyl-3-methyl-3-imidazolium

Tetrafluoroborate, 1-propylene-3-

methylimidazolium tetrafluoroborate[2][3]

Physicochemical Properties
The distinct characteristics of 1-Allyl-3-methylimidazolium tetrafluoroborate make it a

substance of interest in various scientific fields.

Property Value

Appearance Colorless to pale yellow, viscous liquid

Melting Point -20°C[1]

Density 1.11–1.49 g/cm³ (temperature dependent)[1]

Viscosity 18 cP at 25°C[1]

Ionic Conductivity 8.87–17.0 mS/cm at 30°C[1]

Thermal Stability
Decomposition temperature typically above

300°C[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2721070
https://www.achemblock.com/x193576-1-allyl-3-methyl-3-imidazolium-tetrafluoroborate.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allyl-3-methylimidazolium-tetrafluoroborate
https://www.benchchem.com/product/b2721070
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allyl-3-methylimidazolium-tetrafluoroborate
https://www.benchchem.com/product/b2721070
https://www.achemblock.com/x193576-1-allyl-3-methyl-3-imidazolium-tetrafluoroborate.html
https://www.benchchem.com/product/b2721070
https://www.achemblock.com/x193576-1-allyl-3-methyl-3-imidazolium-tetrafluoroborate.html
https://www.benchchem.com/product/b2721070
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allyl-3-methylimidazolium-tetrafluoroborate
https://www.benchchem.com/product/b2721070
https://www.achemblock.com/x193576-1-allyl-3-methyl-3-imidazolium-tetrafluoroborate.html
https://www.achemblock.com/x193576-1-allyl-3-methyl-3-imidazolium-tetrafluoroborate.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allyl-3-methylimidazolium-tetrafluoroborate
https://www.benchchem.com/product/b2721070?utm_src=pdf-body
https://www.benchchem.com/product/b2721070
https://www.benchchem.com/product/b2721070
https://www.benchchem.com/product/b2721070
https://www.benchchem.com/product/b2721070
https://www.benchchem.com/product/b2721070
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2721070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocol
The synthesis of 1-Allyl-3-methylimidazolium tetrafluoroborate is typically a two-step

process involving quaternization followed by anion exchange.[1]

Step 1: Quaternization of 1-methylimidazole
This initial step involves the reaction of 1-methylimidazole with an allyl halide, such as allyl

bromide, to form the 1-allyl-3-methylimidazolium bromide precursor.

Step 2: Anion Exchange
The subsequent step is a metathesis reaction where the bromide salt is treated with a

tetrafluoroborate salt, commonly sodium tetrafluoroborate, to yield the final product.[1]

Purification is crucial and often involves washing with solvents like ethyl acetate and vacuum

drying to eliminate residual halides.[1]

1-Methylimidazole

1-Allyl-3-methylimidazolium Bromide

Quaternization

Allyl Bromide

1-Allyl-3-methylimidazolium Tetrafluoroborate

Anion Exchange

Sodium Tetrafluoroborate (NaBF₄)

Purification
(Washing and Drying)

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Allyl-3-methylimidazolium tetrafluoroborate.
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Applications in Research and Development
The unique properties of 1-Allyl-3-methylimidazolium tetrafluoroborate have led to its use in

a variety of applications.

Organic Synthesis
This ionic liquid is a versatile solvent and catalyst in several organic reactions, including:

Alkylation and Acylation: It serves as an effective medium, often leading to improved yields

and selectivity.[1]

Polymerization: Its use in polymer synthesis can help in controlling molecular weight and

polydispersity.[1]

Electrochemistry
With its high ionic conductivity and wide electrochemical window, it is a valuable component in

electrolytes for batteries and supercapacitors. The allyl group can enhance performance over a

broader temperature range compared to its saturated alkyl counterparts.[1]

Drug Delivery and Biological Activity
Ionic liquids like this one are being investigated for their potential in drug delivery.[1] Their

ability to solubilize hydrophobic drugs could improve bioavailability.[1] Some studies have also

explored its antibacterial properties and effects on cell viability, indicating potential applications

in cancer therapy.[1]
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Caption: Key application areas of 1-Allyl-3-methylimidazolium tetrafluoroborate.

Safety and Handling
While specific safety data for 1-Allyl-3-methylimidazolium tetrafluoroborate is not

extensively detailed in the provided search results, general safety precautions for similar ionic

liquids should be followed. It is important to handle this chemical with care in a well-ventilated

area, using appropriate personal protective equipment (PPE) such as gloves and safety

glasses. Avoid contact with skin and eyes. For detailed safety information, it is recommended to

consult the Material Safety Data Sheet (MSDS) from the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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